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This document provides essential procedural guidance for the safe and compliant disposal of
AM-114, a proteasome inhibitor used in research settings. Adherence to these protocols is
critical for ensuring personnel safety, environmental protection, and regulatory compliance. This
guide is designed for drug development professionals, researchers, and laboratory personnel
who handle this compound.

Hazard Assessment and Characterization of AM-114

AM-114, with the chemical formula C20H21B2NOs, is identified as a boronic acid-containing
compound that functions as a proteasome inhibitor[1]. While a specific, comprehensive Safety
Data Sheet (SDS) detailing all toxicological properties is not publicly available, its chemical
class and biological activity necessitate a cautious approach.

 Biological Activity: As a proteasome inhibitor, AM-114 is designed to be biologically active.
Uncontrolled release into the environment could have unintended ecological consequences.
Therefore, all waste must be treated as biologically active hazardous waste.
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o Chemical Reactivity: Boronic acids can have specific incompatibilities. While detailed
reactivity data for AM-114 is scarce, it is prudent to avoid mixing AM-114 waste with strong
oxidizing agents, strong acids, or bases unless part of a validated neutralization protocol.

o Regulatory Standing: Any laboratory generating waste from research chemicals like AM-114
is classified as a hazardous waste generator and must comply with national and local
regulations, such as those established by the Environmental Protection Agency (EPA) and
the Occupational Safety and Health Administration (OSHA) in the United States[2][3][4].

It is imperative for all personnel to consult their institution's Chemical Hygiene Plan (CHP) and
their Environmental Health & Safety (EH&S) department before handling or disposing of AM-
114.

Regulatory Framework: Adherence to EPA and
OSHA Standards

The disposal of AM-114 is governed by stringent regulations to prevent environmental
contamination and occupational hazards.

o Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and
Recovery Act (RCRA), regulates hazardous waste from "cradle to grave." Key requirements
for laboratories include:

o Prohibition of Sewer Disposal: Hazardous chemical waste, such as AM-114 and its
solutions, must not be disposed of down the drain[5].

o Waste Documentation: All waste generation must be documented|2].

o Generator Status: Laboratories must understand their waste generator status (e.g., Very
Small, Small, or Large Quantity Generator), which dictates storage limits and handling
requirements[4][6].

o Occupational Safety and Health Administration (OSHA): OSHA's standard for Occupational
Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) mandates the
development of a Chemical Hygiene Plan (CHP)[7][8]. This plan must include procedures for
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safe handling and waste disposal. OSHA also sets strict requirements for waste containers,
which must be chemically compatible, properly sealed, and regularly inspected[3].

Core Principles of AM-114 Waste Management
A systematic approach to waste management is essential for safety and compliance.

e Segregation: Never mix AM-114 waste with non-hazardous waste. Incompatible chemicals
must be kept separate to prevent dangerous reactions[3][9].

o Containment: Use appropriate, clearly labeled, and sealed containers for all waste
streams[3]. Containers should be durable and compatible with the chemical nature of AM-
114.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name ("AM-114"), and any known hazard characteristics (e.g., "Toxic," "Biologically
Active").

e Accumulation: Waste should be accumulated at or near the point of generation in a
designated Satellite Accumulation Area (SAA)[5]. These areas must be inspected weekly[5].

Step-by-Step Disposal Protocols for AM-114

This section provides detailed methodologies for disposing of various forms of AM-114 waste.

Required Personal Protective Equipment (PPE)

Before handling any form of AM-114 waste, the following minimum PPE is required:
» Safety glasses or chemical splash goggles.
» A properly fitted laboratory coat.

 Nitrile or other chemically resistant gloves.

Disposal of Unused or Expired Neat Compound

e Do NOT attempt to dispose of the solid compound directly in the trash or down the drain.
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Carefully place the original vial or container containing the solid AM-114 into a larger,
sealable, and clearly labeled hazardous waste container designated for solid chemical
waste.

If the original container is compromised, transfer the powder in a chemical fume hood to a
new, appropriate container.

Update the laboratory's chemical inventory to reflect the disposal.

Arrange for pickup by your institution's certified hazardous waste disposal service[2][4].

Disposal of Liquid Waste (Solutions)

This applies to solutions of AM-114 in solvents (e.g., DMSO, ethanol).

Segregate Waste Streams: Do not mix halogenated and non-halogenated solvent waste
unless permitted by your institution's EH&S department.

Select Container: Use a designated, leak-proof hazardous waste container with a secure
screw-top cap, compatible with the solvent used.

Transfer: Carefully pour the liquid waste into the container, using a funnel to prevent spills.

Labeling: Ensure the container is labeled with the names and approximate concentrations of
all chemical constituents, including solvents.

Storage: Store the sealed container in your laboratory's Satellite Accumulation Area (SAA)
until it is collected by your institution's waste management service[5].

Disposal of Contaminated Labware
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Waste Type

Description

Disposal Protocol

Sharps

Needles, syringes, scalpels, or
any item that can puncture the

skin.

1. Immediately place all
contaminated sharps into a
designated, puncture-proof
sharps container[3].2. Do NOT
overfill the container.3. Once
full, seal the container and
manage it as hazardous waste

for pickup.

Glassware

Pipettes, flasks, beakers.

1. Decontaminate glassware
by rinsing with a suitable
solvent (e.g., ethanol).2.
Collect the rinse solvent
("rinsate™) as hazardous liquid
waste.3. Dispose of the rinsed
glassware in a designated
"Contaminated Laboratory

Glassware" box.

Consumables

Gloves, pipette tips, tubes,

absorbent pads.

1. Place all grossly
contaminated items in a
durable, leak-proof plastic bag
or container designated for
solid hazardous waste.2. Seal
the bag/container and place it
in the solid hazardous waste

accumulation bin.

AM-114 Disposal Decision Workflow

The following diagram illustrates the proper segregation and disposal pathway for waste

generated from experiments involving AM-114.
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Diagram 1: AM-114 Waste Disposal Workflow
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Caption: Decision workflow for segregating AM-114 waste streams.

Spill Management

In the event of a spill, prioritize personnel safety and containment.

¢ Alert Personnel: Immediately alert others in the vicinity.

o Evacuate: If the spill is large or involves volatile solvents, evacuate the area.

o Don PPE: Wear appropriate PPE, including double gloves, a lab coat, and safety goggles.
« Containment:

o For solid powder: Gently cover the spill with absorbent pads to prevent aerosolization.
Dampen the material with water before carefully sweeping it into a dustpan[10].
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o For liquid solutions: Cover the spill with an appropriate absorbent material (e.g.,
vermiculite or a chemical spill kit absorbent).

o Collection: Carefully collect all contaminated absorbent materials and place them in a
sealed, labeled hazardous waste container.

o Decontaminate: Clean the spill area with a suitable solvent or detergent solution, collecting
all cleaning materials as hazardous waste.

e Report: Report the incident to your laboratory supervisor and institutional EH&S department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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